Cas no 1804354-64-0 (2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804354-64-0
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4813754
• Update Time: 2025-05-21

2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N2O4/c1-4-6(17-8(9,10)11)5(13(14)15)3-12-7(4)16-2/h3H,1-2H3
• InChI Key： PFKWQAJJBDFCNU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1C)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 77.2

Additional information on 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine

Research Briefing on 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804354-64-0)

2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804354-64-0) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its trifluoromethoxy and nitro substituents, exhibits properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, agrochemical development, and material science, highlighting its versatility and importance in modern chemical research.

One of the key areas of interest for this compound is its role as a building block in medicinal chemistry. The presence of the trifluoromethoxy group, known for its ability to enhance metabolic stability and bioavailability, has prompted investigations into its incorporation into novel drug candidates. Recent publications have demonstrated its use in the synthesis of kinase inhibitors and antimicrobial agents, where the nitro group serves as a crucial functional handle for further derivatization. Computational studies have also shed light on the electronic effects of the substituents, providing insights into the compound's reactivity and potential interactions with biological targets.

In the agrochemical sector, research has focused on the herbicidal and pesticidal properties of derivatives stemming from 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine. Field trials conducted in 2023 showed promising results for certain analogs in controlling resistant weed species, with the trifluoromethoxy moiety contributing to improved environmental persistence. These findings have spurred further optimization efforts, particularly in addressing selectivity and ecotoxicological profiles.

From a synthetic chemistry perspective, recent advancements have been made in developing more efficient routes to produce this compound at scale. A 2024 study published in the Journal of Organic Chemistry detailed a novel catalytic system that improves the yield of the key nitration step while reducing hazardous byproducts. This methodological breakthrough addresses previous challenges in the large-scale production of nitro-substituted pyridines and could significantly impact the commercial availability of this important intermediate.

Ongoing research continues to explore the full potential of 2-Methoxy-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine, with particular emphasis on its application in fragment-based drug discovery and as a scaffold for diversity-oriented synthesis. The compound's unique combination of substituents offers multiple vectors for structural modification, making it a versatile tool for medicinal chemists. Future directions may include investigations into its photophysical properties for material science applications and further exploration of its biological activities through high-throughput screening approaches.